Cas no 1803842-41-2 (1-(3-Bromo-2-(trifluoromethylthio)phenyl)-2-chloropropan-1-one)

• Product Name: 1-(3-Bromo-2-(trifluoromethylthio)phenyl)-2-chloropropan-1-one
• CAS No: 1803842-41-2
• MF: C₁₀H₇BrClF₃OS
• MW: 347.57919049263
• CID: 4977715
• Update Time: 2025-09-28

1-(3-Bromo-2-(trifluoromethylthio)phenyl)-2-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-2-(trifluoromethylthio)phenyl)-2-chloropropan-1-one

• Inchi： 1S/C10H7BrClF3OS/c1-5(12)8(16)6-3-2-4-7(11)9(6)17-10(13,14)15/h2-5H,1H3
• InChI Key： RRFZLIHRMAZFAR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1SC(F)(F)F)C(C(C)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 5
• Topological Polar Surface Area: 42.4

Additional information on 1-(3-Bromo-2-(trifluoromethylthio)phenyl)-2-chloropropan-1-one

Comprehensive Overview of 1-(3-Bromo-2-(trifluoromethylthio)phenyl)-2-chloropropan-1-one (CAS No. 1803842-41-2): Properties, Applications, and Innovations

The compound 1-(3-Bromo-2-(trifluoromethylthio)phenyl)-2-chloropropan-1-one (CAS No. 1803842-41-2) is a highly specialized organic molecule with a unique structural framework. Its chemical formula integrates a brominated phenyl ring, a trifluoromethylthio group, and a chloropropanone moiety, making it a subject of interest in advanced synthetic chemistry and material science. Researchers and industries are increasingly exploring its potential due to its distinct electronic and steric properties, which are critical for designing novel functional materials.

Recent trends in the chemical and pharmaceutical industries highlight a growing demand for halogenated compounds and trifluoromethylthio-containing derivatives. These compounds are pivotal in developing agrochemicals, pharmaceuticals, and specialty chemicals. The presence of both bromo and chloro substituents in 1-(3-Bromo-2-(trifluoromethylthio)phenyl)-2-chloropropan-1-one enhances its reactivity, enabling selective transformations in cross-coupling reactions and nucleophilic substitutions. This versatility aligns with the industry's shift toward sustainable chemistry and atom-efficient synthesis.

From an applications perspective, this compound is gaining traction in the development of high-performance materials. Its structural features contribute to improved thermal stability and electronic properties, making it a candidate for organic electronics and optoelectronic devices. For instance, its trifluoromethylthio group is known to enhance lipophilicity and metabolic stability, which are desirable traits in drug discovery and medicinal chemistry. These attributes are particularly relevant given the current focus on targeted therapies and precision medicine.

In the context of green chemistry, researchers are investigating eco-friendly synthetic routes for 1-(3-Bromo-2-(trifluoromethylthio)phenyl)-2-chloropropan-1-one. Catalytic methods and solvent-free reactions are being explored to minimize waste and energy consumption. This aligns with global initiatives such as the UN Sustainable Development Goals (SDGs), which emphasize responsible consumption and production. The compound's potential role in renewable energy technologies, such as organic photovoltaics, further underscores its relevance in contemporary scientific discourse.

Another area of interest is the compound's utility in catalysis and ligand design. The bromo and chloro groups can serve as handles for further functionalization, enabling the creation of complex architectures. This is particularly valuable in asymmetric synthesis, where chiral auxiliaries and catalysts are essential for producing enantiomerically pure compounds. The integration of computational chemistry and machine learning in predicting its reactivity patterns is also a burgeoning field, reflecting the intersection of chemistry and artificial intelligence.

Safety and handling of 1-(3-Bromo-2-(trifluoromethylthio)phenyl)-2-chloropropan-1-one are governed by standard laboratory protocols. While it is not classified under restricted categories, proper personal protective equipment (PPE) and ventilation systems are recommended during its use. Regulatory compliance, such as REACH and OSHA guidelines, ensures its safe application in industrial and research settings. This focus on safety is part of a broader industry movement toward responsible innovation and risk mitigation.

Looking ahead, the compound's potential in nanotechnology and smart materials is an exciting frontier. Its ability to form stable intermediates and participate in click chemistry reactions opens doors for creating advanced polymers and coatings. As the scientific community continues to explore its properties, 1-(3-Bromo-2-(trifluoromethylthio)phenyl)-2-chloropropan-1-one is poised to play a significant role in next-generation technologies, from biodegradable plastics to energy storage solutions.

In summary, 1-(3-Bromo-2-(trifluoromethylthio)phenyl)-2-chloropropan-1-one (CAS No. 1803842-41-2) represents a multifaceted compound with broad applicability across diverse scientific domains. Its unique structural attributes, combined with the evolving demands of modern chemistry, position it as a valuable asset in both academic and industrial research. As innovations in synthetic methodologies and material science advance, this compound is likely to remain at the forefront of cutting-edge developments.